Cas no 5395-61-9 (3-butyl-3-ethylpentanedioic Acid)

• Product Name: 3-butyl-3-ethylpentanedioic Acid
• CAS No: 5395-61-9
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 1588775
• PubChem ID: 220547
• Update Time: 2025-04-21

3-butyl-3-ethylpentanedioic Acid Chemical and Physical Properties

Names and Identifiers

• 3-butyl-3-ethylpentanedioic Acid
• NSC3450
• AC1Q5VBD
• AC1L58YN
• CTK4J9089
• NSC-3450
• AR-1F2380
• 3-BUTYL-3-ETHYLGLUTARIC ACID
• AG-J-20448
• NSC3450; AC1Q5VBD; AC1L58YN; CTK4J9089; NSC-3450; AR-1F2380; 3-BUTYL-3-ETHYLGLUTARIC ACID; AG-J-20448;
• 5395-61-9
• SCHEMBL10803293
• DTXSID70277666

• Inchi： 1S/C11H20O4/c1-3-5-6-11(4-2,7-9(12)13)8-10(14)15/h3-8H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： RJXLYYKVMAEUKZ-UHFFFAOYSA-N
• SMILES： OC(CC(CC(=O)O)(CC)CCCC)=O

Computed Properties

• Exact Mass: 216.1362
• Monoisotopic Mass: 216.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.084
• Boiling Point: 353.5°C at 760 mmHg
• Flash Point: 181.8°C
• Refractive Index: 1.474
• PSA: 74.6
• LogP: 2.52240